Cas no 89839-04-3 (Octanoic acid, 8-[[1-(2-fluorophenyl)-4,5-diphenyl-1H-imidazol-2-yl]oxy]-)

• Product name: Octanoic acid, 8-[[1-(2-fluorophenyl)-4,5-diphenyl-1H-imidazol-2-yl]oxy]-
• CAS No: 89839-04-3
• MF: C₂₉H₂₉FN₂O₃
• MW: 472.550571203232
• CID: 587592
• PubChem ID: 13279652

Octanoic acid, 8-[[1-(2-fluorophenyl)-4,5-diphenyl-1H-imidazol-2-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-[[1-(2-fluorophenyl)-4,5-diphenyl-1H-imidazol-2-yl]oxy]-
• 8-[1-(2-fluorophenyl)-4,5-diphenylimidazol-2-yl]oxyoctanoic acid
• DTXSID70534302
• 8-{[1-(2-Fluorophenyl)-4,5-diphenyl-1H-imidazol-2-yl]oxy}octanoic acid
• 89839-04-3
• SCHEMBL10812765

• Inchi： InChI=1S/C29H29FN2O3/c30-24-18-11-12-19-25(24)32-28(23-16-8-5-9-17-23)27(22-14-6-4-7-15-22)31-29(32)35-21-13-3-1-2-10-20-26(33)34/h4-9,11-12,14-19H,1-3,10,13,20-21H2,(H,33,34)
• InChI Key： SOHWUNQKJJZWOM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(N(C(=N2)OCCCCCCCC(=O)O)C3=CC=CC=C3F)C4=CC=CC=C4

Computed Properties

• Exact Mass: 472.21622095g/mol
• Monoisotopic Mass: 472.21622095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 64.4Ų